Cas no 503827-87-0 (2-Naphthalenecarboxylic acid, 7-(4-formylphenyl)-3-hydroxy-)

• Product Name: 2-Naphthalenecarboxylic acid, 7-(4-formylphenyl)-3-hydroxy-
• CAS No: 503827-87-0
• MF: C₁₈H₁₂O₄
• MW: 292.285485267639
• CID: 1566233
• PubChem ID: 57457045
• Update Time: 2025-04-21

2-Naphthalenecarboxylic acid, 7-(4-formylphenyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 7-(4-formylphenyl)-3-hydroxy-
• 503827-87-0
• DB-207845
• SCHEMBL1247843
• 7-(4-Formylphenyl)-3-hydroxy-2-naphthalenecarboxylic acid

• Inchi： 1S/C18H12O4/c19-10-11-1-3-12(4-2-11)13-5-6-14-9-17(20)16(18(21)22)8-15(14)7-13/h1-10,20H,(H,21,22)
• InChI Key： QGALRKNOVXCHMH-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC2=CC(=CC=C2C=1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 292.07356
• Monoisotopic Mass: 292.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes